D-myo-Inositol-1,2-diphosphate (sodium salt)
D-myo-Inositol-1,2-diphosphate (sodium salt)
Ins(1,2)P2 (sodium salt) is one of the many inositol phosphate (InsP) isomers that could act as small, soluble second messengers in the transmission of cellular signals. The most studied InsP Ins(1,4,5)P3, is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-biphosphate. Binding of Ins(1,4,5)P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(1,2)P2 (tested as the D/L racemic mixture) is ~1,000-fold less potent than Ins(1,4,5)P3 at initiating Ca
Brand Name:
Vulcanchem
CAS No.:
208584-51-4
VCID:
VC0047218
InChI:
InChI=1S/C6H14O12P2.2Na/c7-1-2(8)4(10)6(18-20(14,15)16)5(3(1)9)17-19(11,12)13;;/h1-10H,(H2,11,12,13)(H2,14,15,16);;/q;2*+1/p-2/t1-,2-,3+,4+,5-,6+;;/m0../s1
SMILES:
C1(C(C(C(C(C1O)OP(=O)(O)[O-])OP(=O)(O)[O-])O)O)O.[Na+].[Na+]
Molecular Formula:
C6H12O12P2 · 2Na
Molecular Weight:
384.08
D-myo-Inositol-1,2-diphosphate (sodium salt)
CAS No.: 208584-51-4
Reference Standards
VCID: VC0047218
Molecular Formula: C6H12O12P2 · 2Na
Molecular Weight: 384.08
| CAS No. | 208584-51-4 |
|---|---|
| Product Name | D-myo-Inositol-1,2-diphosphate (sodium salt) |
| Molecular Formula | C6H12O12P2 · 2Na |
| Molecular Weight | 384.08 |
| IUPAC Name | disodium;[(1R,2R,3S,4S,5R,6S)-2,3,4,5-tetrahydroxy-6-[hydroxy(oxido)phosphoryl]oxycyclohexyl] hydrogen phosphate |
| Standard InChI | InChI=1S/C6H14O12P2.2Na/c7-1-2(8)4(10)6(18-20(14,15)16)5(3(1)9)17-19(11,12)13;;/h1-10H,(H2,11,12,13)(H2,14,15,16);;/q;2*+1/p-2/t1-,2-,3+,4+,5-,6+;;/m0../s1 |
| Standard InChIKey | AGYHIHUTKCMLKM-QIYGBPAOSA-L |
| SMILES | C1(C(C(C(C(C1O)OP(=O)(O)[O-])OP(=O)(O)[O-])O)O)O.[Na+].[Na+] |
| Description | Ins(1,2)P2 (sodium salt) is one of the many inositol phosphate (InsP) isomers that could act as small, soluble second messengers in the transmission of cellular signals. The most studied InsP Ins(1,4,5)P3, is a second messenger produced in cells by phospholipase C (PLC)-mediated hydrolysis of phosphatidylinositol-4,5-biphosphate. Binding of Ins(1,4,5)P3 to its receptor on the endoplasmic reticulum results in opening of the calcium channels and an increase in intracellular calcium. Ins(1,2)P2 (tested as the D/L racemic mixture) is ~1,000-fold less potent than Ins(1,4,5)P3 at initiating Ca |
| Synonyms | Ins(1,2)P2 (sodium salt);1,2-IP2 (sodium salt) |
| Reference | 1.Berridge, M.J. Inositol trisphosphate and calcium signalling. Nature 361, 315-325 (1993). |
| PubChem Compound | 91886131 |
| Last Modified | Nov 11 2021 |
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